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Compound of Interest

Compound Name: h-Cys(bzl)-ome.hcl

Cat. No.: B555385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: S-benzyl-L-cysteine methyl ester hydrochloride is a pivotal cysteine derivative utilized

extensively in biochemical and pharmaceutical research. Its unique structural features make it

a valuable building block for synthesizing complex bioactive molecules and a subject of interest

in antioxidant and enzyme inhibition studies. This document provides a comprehensive

overview of its chemical properties, experimental protocols, and key applications, serving as a

technical guide for professionals in drug discovery and development.

Core Chemical and Physical Properties
S-benzyl-L-cysteine methyl ester hydrochloride is a white to off-white crystalline solid.[1] Its

physicochemical properties are summarized below, providing a foundational dataset for its

application in experimental settings.
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Property Value Source(s)

Molecular Formula C₁₁H₁₅NO₂S·HCl [1][2][3]

Molecular Weight 261.77 g/mol (or 261.8 g/mol ) [1]

CAS Number 16741-80-3

Appearance
White to off-white crystalline

solid

Melting Point 149 - 151 °C

Boiling Point 339.8 °C at 760 mmHg

Density 1.165 g/cm³

Optical Rotation
[a]D20 = -11 ± 2 ° (c=1 in

water)

Purity ≥ 96% (HPLC)

Canonical SMILES
COC(=O)C(CSCC1=CC=CC=

C1)N.Cl

EC Number 240-803-5

Applications in Research and Development
This compound is a versatile tool in several areas of scientific investigation:

Pharmaceutical Synthesis: It serves as a crucial precursor in the synthesis of various

pharmaceuticals. Its ability to cross the blood-brain barrier makes it particularly valuable for

developing drugs targeting neurological disorders.

Antioxidant Research: The molecule is studied for its potential antioxidant properties, which

are vital for protecting cells from oxidative stress. This research is relevant to developing

treatments for conditions like cancer and cardiovascular diseases.

Peptide Synthesis: The protected sulfhydryl group (S-benzyl) and the esterified carboxyl

group make it an ideal building block in peptide synthesis. It can be incorporated into peptide

chains to introduce a cysteine residue with a protected side chain.
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Enzyme Inhibition Studies: As a cysteine derivative, it is relevant in studies focused on

enzyme inhibition, a key strategy in drug discovery.

Nutraceuticals: It has shown potential in the formulation of nutraceuticals and dietary

supplements, leveraging the health benefits associated with sulfur-containing compounds.

Logical Relationship: Role in Drug Development
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Role of S-benzyl-L-cysteine methyl ester HCl in R&D.

Experimental Protocols
Synthesis of S-benzyl-L-cysteine methyl ester
hydrochloride
A documented method for the synthesis involves the reduction of an azido precursor in the

presence of a rhenium catalyst and hydrochloric acid.

Materials:
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2-azido-3-benzylmercapto-propionic acid methyl ester (3.62 mmoles, 0.91 g)

Methanol (8 ml)

HCl gas (7.41 mmoles, 0.27 g)

Rhenium (VII) sulfide (1 mole % based on the azido compound)

Hydrogen gas

Procedure:

Dissolve 0.91 g of 2-azido-3-benzylmercapto-propionic acid methyl ester in 8 ml of methanol.

Treat the solution with 0.27 g of HCl gas.

Add 1 mole % of rhenium (VII) sulfide to the mixture.

Lead hydrogen gas into the vigorously stirred reaction mixture.

Continue the reaction for 45 hours.

Following the reaction, work up the mixture to isolate the final product. The reported yield is

0.60 g (63% of theory).
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Experimental Workflow: Synthesis
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General workflow for the synthesis of the target compound.
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Safety, Handling, and Storage
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring laboratory safety.

Handling: Avoid contact with skin, eyes, and clothing. Use with adequate ventilation to

minimize dust generation and accumulation. Wash thoroughly after handling.

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, protective gloves, and clothing to prevent skin exposure.

Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-

ventilated area away from incompatible substances such as strong oxidizing agents.

Recommended storage temperatures vary by supplier, often cited as 0 - 8 °C or refrigerated

(below 4°C/39°F).

Hazard Statements: The compound is associated with hazard statements H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

First Aid:

Eyes: Flush with plenty of water for at least 15 minutes and seek immediate medical

attention.

Skin: Flush skin with plenty of water while removing contaminated clothing.

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

Ingestion: Do not induce vomiting. If the victim is conscious, give 2-4 cupfuls of milk or

water and get medical aid immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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